Cas no 335-36-4 (Perfluoro(2-butyltetrahydrofuran))

• Product Name: Perfluoro(2-butyltetrahydrofuran)
• CAS No: 335-36-4
• MF: C₈F₁₆O
• MW: 416.059458732605
• MDL: MFCD00014513
• CID: 82139
• PubChem ID: 87574990
• Update Time: 2025-11-01

Perfluoro(2-butyltetrahydrofuran) Chemical and Physical Properties

Names and Identifiers

• Perfluoro-compound FC-75?
• Fluorinert Liquid FC-75
• Perfluoro-(2-perfluoro-n-butyl)tetrahydrofuran
• Perfluoro(butyltetrahydrofuran)
• Perfluoronbutyltetrahydrofuran
• Perfluoro(2-butyltetrahydrofuran) (so called)
• FLUORINERT (TM) (FC-75) (REG)
• Fluorinert FC-75
• PERFLUORO-2-BUTYLTETRAHYDROFURAN
• Perfluoro-compoundFC-75§310GR
• 2,2,3,3,4,4,5-heptafluoro-5-nonafluorobutyl-tetrahydro-furan
• 2-Nonafluorobutyl-heptafluorotetrahydrofuran (so called)
• F-butyltetrahydrofuran
• FC-75
• FLUORINERT
• Fluorinert?Liquid FC-75
• Heptafluor-2-nonafluorbutyl-tetrahydro-furan
• Perfluoro(2-n-butyltetrahydrofuran), tech., cont. perfluoro(2-n-propyltetrahydropyran)
• perfluoro-2-butyl-tetrahydrofuran
• Perfluoro-compound FC-75
• PERFLUORO-COMPOUND FC-75R
• SPECTRASYNQ PFBTHF
• 2,2,3,3,4,4,5-heptafluorotetrahydro-5-(nonafluorobutyl)-furan
• heptafluoro-2-nonafluorobutyl-tetrahydro-furan
• Heptafluorotetrahydro-2-(nonafluorobutyl)furan
• Hexafluorotetrahydro-2-(nonafluorobutyl)furan
• Perfluoro-(2-butyltetrahydro-furan
• Perfluoro(2-butyltetrahydrofuran)
• UNII-MSL8VN7XHA
• exadecafluoro-2-butyltetrahydrofuran
• perfluoro-2-n-butyltetrahydrofurane
• RM101
• perfluoro-2-butyltetrahydrofuran fc-75 mixture
• Fluorinert FC 75
• 11072-16-5
• SCHEMBL63047
• A821822
• 2,2,3,3,4,4,5-heptafluoro-5-(perfluorobutyl)tetrahydrofuran
• Fluorocarbon 77
• Furan, 2,2,3,3,4,4,5-heptafluorotetrahydro-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-
• EINECS 206-389-5
• Furan, 2,2,3,3,4,4,5-heptafluorotetrahydro-5-(nonafluorobutyl)-
• Perfluoro-2-butyltetrahydrofuran, mixture of isomers
• MFCD00014513
• Heptafluorotetrahydro(nonafluorobutyl)furan
• 335-36-4
• 2,2,3,3,4,4,5-heptafluoro-5-(nonafluorobutyl)tetrahydrofuran
• FC 75
• CHEBI:39023
• NS00011165
• MSL8VN7XHA
• 2,2,3,3,4,4,5-Heptafluorotetrahydro-5-(nonafluorobutyl)furan
• fluorinert(tm) (fc-75)(r)
• 2,2,3,3,4,4,5-heptafluoro-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)oxolane
• J-019241
• 5-(ACETYLAMINO)-9-AZIDO-3,5,9-TRIDEOXY-D-GLYCERO-D-GALCTO-2-NONULOSONICACID
• FT-0765714
• DTXSID60871632
• 40464-54-8
• EINECS 254-933-5
• 2,2,3,3,4,4,5-HEPTAFLUOROTETRAHYDRO-5-(1,1,2,2,3,3,4,4,4-NONAFLUOROBUTYL)FURAN
• perfluoro(2-n-butyltetrahydrofuran)
• 2,2,3,3,4,4,5-heptakis(fluoranyl)-5-[1,1,2,2,3,3,4,4,4-nonakis(fluoranyl)butyl]oxolane
• Furan, heptafluorotetrahydro-2-(nonafluorobutyl)-
• fluorinert(r) fc-75
• SCHEMBL9903400
• Q5424695
• AKOS005063731
• D92031
• Furan, heptafluorotetrahydro(nonafluorobutyl)-
• FC75

• MDL： MFCD00014513
• Inchi： 1S/C8F16O/c9-1(10,4(15,16)7(20,21)22)2(11,12)6(19)3(13,14)5(17,18)8(23,24)25-6
• InChI Key： FYJQJMIEZVMYSD-UHFFFAOYSA-N
• SMILES： FC1(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)C(C(C(O1)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 415.96900
• Monoisotopic Mass: 415.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4

Experimental Properties

• Color/Form: Not available
• Density: 1.78
• Melting Point: -88°C
• Boiling Point: 102°C
• Flash Point: 18 ºC
• Refractive Index: 1.2775
• Water Partition Coefficient: Insoluble
• PSA: 9.23000
• LogP: 5.01400
• Solubility: Not available
• Vapor Pressure: 49.5±0.2 mmHg at 25°C

Perfluoro(2-butyltetrahydrofuran) Security Information

• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P273-P501
• WGK Germany：3
• Hazard Category Code： 53
• Safety Instruction： S61
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• TSCA：T
• Risk Phrases：R53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on Perfluoro(2-butyltetrahydrofuran)

Perfluoro(2-butyltetrahydrofuran): A Comprehensive Overview

Perfluoro(2-butyltetrahydrofuran), also known by its CAS number CAS No. 335-36-4, is a highly fluorinated compound that has garnered significant attention in the fields of materials science and chemical synthesis. This compound, with its unique structure and properties, has emerged as a valuable component in various industrial and research applications. In this article, we will delve into the characteristics, synthesis methods, and potential applications of Perfluoro(2-butyltetrahydrofuran), while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of Perfluoro(2-butyltetrahydrofuran) is characterized by a tetrahydrofuran ring fully substituted with fluorine atoms, except for one position where a butyl group is attached. This substitution pattern imparts exceptional stability and chemical resistance to the compound. Recent studies have highlighted the importance of such fluorinated compounds in creating advanced materials with tailored properties, such as high thermal stability and low surface energy.

One of the most notable aspects of Perfluoro(2-butyltetrahydrofuran) is its role in the synthesis of perfluorinated polymers. These polymers are widely used in industries ranging from electronics to aerospace due to their excellent dielectric properties and resistance to harsh environmental conditions. Researchers have recently explored innovative methods to enhance the efficiency of polymerization processes involving CAS No. 335-36-4, leading to the development of more durable and lightweight materials.

In addition to its polymerization applications, Perfluoro(2-butyltetrahydrofuran) has found utility in the formulation of specialty chemicals, such as surfactants and lubricants. Its unique combination of fluorine atoms and hydrocarbon chains allows it to function effectively in extreme conditions, making it an ideal candidate for use in high-performance lubricants for aerospace engines or advanced surfactants for oil recovery processes.

The synthesis of CAS No. 335-36-4 typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels. Recent advancements in catalytic chemistry have enabled more sustainable and cost-effective production methods for this compound, reducing environmental impact while maintaining product quality.

From an environmental perspective, the stability of Perfluoro(2-butyltetrahydrofuran) poses both challenges and opportunities. While its resistance to degradation ensures long-term performance in applications, it also raises concerns about its persistence in ecosystems. Ongoing research is focused on understanding the environmental fate of this compound and developing strategies for its safe disposal or recycling.

In conclusion, Perfluoro(2-butyltetrahydrofuran), with its unique properties and versatile applications, continues to be a focal point in chemical research and industry. By leveraging the latest scientific breakthroughs, we can unlock new potential for this compound while ensuring sustainable practices are maintained throughout its lifecycle.